Cas no 93820-43-0 (isooctanoic acid, compound with cyclohexylamine (1:1))

isooctanoic acid, compound with cyclohexylamine (1:1) structure
93820-43-0 structure
Product name:isooctanoic acid, compound with cyclohexylamine (1:1)
CAS No:93820-43-0
MF:C14H29NO2
MW:243.385564565659
CID:1983319
PubChem ID:44153406

isooctanoic acid, compound with cyclohexylamine (1:1) Chemical and Physical Properties

Names and Identifiers

    • isooctanoic acid, compound with cyclohexylamine (1:1)
    • cyclohexanamine,6-methylheptanoic acid
    • 6-Methylheptanoic acid--cyclohexanamine (1/1)
    • DTXSID50917735
    • EINECS 298-622-2
    • 93820-43-0
    • Inchi: InChI=1S/C8H16O2.C6H13N/c1-7(2)5-3-4-6-8(9)10;7-6-4-2-1-3-5-6/h7H,3-6H2,1-2H3,(H,9,10);6H,1-5,7H2
    • InChI Key: JPXIRBIAASOZOR-UHFFFAOYSA-N
    • SMILES: CC(C)CCCCC(=O)O.C1CCC(CC1)N

Computed Properties

  • Exact Mass: 243.22
  • Monoisotopic Mass: 243.22
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 144
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.3A^2

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